Cas no 41963-21-7 (4-bromo-3-methylbenzene-1-carbothioamide)

• Product Name: 4-bromo-3-methylbenzene-1-carbothioamide
• CAS No: 41963-21-7
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 3980401
• PubChem ID: 21833829
• Update Time: 2025-05-21

4-bromo-3-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-bromo-3-methyl-
• 4-Bromo-3-methylbenzenecarbothioamide
• 4-bromo-3-methylbenzene-1-carbothioamide
• RBA96321
• EN300-1599579
• CS-0235674
• CXFZNWLAZQWBFI-UHFFFAOYSA-N
• AKOS015825566
• 960-482-1
• G42954
• SCHEMBL7399384
• 41963-21-7
• 4-Bromo-3-methylthiobenzamide

• Inchi： 1S/C8H8BrNS/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H2,10,11)
• InChI Key： CXFZNWLAZQWBFI-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C(Br)C(C)=C1

Computed Properties

• Exact Mass: 228.95608Da
• Monoisotopic Mass: 228.95608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-bromo-3-methylbenzene-1-carbothioamide

4-Bromo-3-Methylbenzene-1-Carbothioamide: A Comprehensive Overview

4-Bromo-3-Methylbenzene-1-Carbothioamide, also known by its CAS registry number 41963-21-7, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical reactions. The molecule consists of a benzene ring substituted with a bromine atom at the 4-position, a methyl group at the 3-position, and a carbothioamide group at the 1-position. This combination of substituents makes it a versatile building block for synthesizing more complex molecules.

The synthesis of 4-Bromo-3-Methylbenzene-1-Carbothioamide typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are crucial in constructing the benzene ring with the desired substituents.

In terms of applications, this compound is widely used as an intermediate in the synthesis of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The presence of the carbothioamide group allows for various functionalization reactions, such as nucleophilic substitutions and additions, making it a valuable precursor in organic synthesis.

Recent studies have highlighted the role of 4-Bromo-3-Methylbenzene-1-Carbothioamide in medicinal chemistry. For example, researchers have investigated its potential as a lead compound for developing new drug candidates targeting specific biological pathways. The bromine substituent enhances the molecule's reactivity, enabling it to participate in cross-coupling reactions that are pivotal in drug discovery.

The methyl group at the 3-position plays a critical role in stabilizing the molecule's structure and influencing its reactivity. This substituent also contributes to the compound's solubility properties, which are crucial for its application in various chemical processes. Recent research has focused on optimizing these properties to improve the compound's suitability for large-scale industrial applications.

In addition to its synthetic applications, 4-Bromo-3-Methylbenzene-1-Carbothioamide has been studied for its electronic properties. Computational chemistry techniques have been employed to analyze its molecular orbitals and reactivity patterns, providing insights into its behavior in different chemical environments. These studies have been instrumental in guiding the design of new compounds with tailored properties.

The versatility of this compound is further demonstrated by its use in materials science. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The ability to functionalize the benzene ring with different substituents opens up new avenues for creating materials with unique electronic and structural properties.

In conclusion, 4-Bromo-3-Methylbenzene-1-Carbothioamide is a vital compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.